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Compound of Interest

Compound Name: HS80

Cat. No.: B1244188 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling of chemical reagents is paramount. This guide provides essential safety and logistical

information for the handling of HS80, also known as Nansa HS 80/S, a dried sodium C10-13

alkylbenzene sulfonate. Adherence to these procedures will help ensure a safe laboratory

environment and the integrity of your research.

Immediate Safety and Hazard Information
HS80 is a potent anionic surfactant that requires careful handling due to its hazardous

properties. The primary routes of exposure are ingestion, skin contact, and eye contact.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity (oral) 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage
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A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following PPE is mandatory when handling HS80.

Recommended Personal Protective Equipment:

Body Part PPE Recommendation Specifications

Eyes/Face Safety goggles or a face shield

Must provide a complete seal

around the eyes or full-face

protection.

Hands Chemical-resistant gloves

Polyvinyl chloride (PVC)

gloves are recommended.

Consult the glove

manufacturer for breakthrough

time information.

Body
Laboratory coat or chemical-

resistant apron

Should be worn over personal

clothing to prevent skin

contact.

Respiratory
Not generally required with

adequate ventilation

If dust is generated, a NIOSH-

approved particulate respirator

is recommended.

Operational and Handling Procedures
Proper handling procedures are critical to minimize the risk of exposure and maintain a safe

working environment.

Step-by-Step Handling Workflow:
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Preparation

Handling

Cleanup & Disposal

Designate a well-ventilated handling area

Don appropriate PPE (gloves, goggles, lab coat)

Gather all necessary equipment and HS80

Carefully weigh or measure HS80, avoiding dust generation

Slowly add HS80 to the solvent (e.g., water) with stirring

Transfer the solution to the reaction vessel

Decontaminate work surfaces

Remove PPE in the correct order

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of HS80, from preparation to disposal.
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Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Ingestion

Rinse mouth thoroughly with water. Drink plenty

of water. Do NOT induce vomiting. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation occurs,

seek medical attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If respiratory

symptoms develop, seek medical attention.

Emergency Response Workflow:
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Exposure Occurs

Assess the situation and ensure the scene is safe

Administer appropriate first aid based on the route of exposure

Seek immediate medical attention Decontaminate the affected area and equipment

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: A logical workflow for responding to an accidental exposure to HS80.

Disposal Plan
Proper disposal of HS80 and its containers is essential to prevent environmental contamination

and ensure regulatory compliance.

Disposal Guidelines:

Unused Product: Dispose of unused HS80 as hazardous waste in accordance with local,

state, and federal regulations. Do not dispose of it down the drain.

Contaminated Materials: Any materials that have come into contact with HS80, such as

gloves, paper towels, and empty containers, should be considered hazardous waste and

disposed of accordingly.
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Solutions: Aqueous solutions of HS80 should be collected in a designated waste container

and disposed of as hazardous chemical waste.

Always consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

By adhering to these safety guidelines, researchers can confidently and safely utilize HS80 in

their work, contributing to a culture of safety and scientific excellence.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling HS80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244188#personal-protective-equipment-for-
handling-hs80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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